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Compound of Interest

Compound Name: Cyamelide

Cat. No.: B1252880 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyamelide is a nitrogen-rich amorphous polymer with the approximate formula (HNCO)n.

Historically known as "insoluble cyanuric acid," it is a polymerization product of cyanic acid,

existing as a white, porcelain-like solid that is insoluble in water. While modern research on

cyamelide is limited, its high nitrogen content and thermal stability, inferred from its chemical

relationship to cyanuric acid and other triazine polymers, make it a compound of interest in the

field of nitrogen-rich materials. These application notes provide an overview of cyamelide's

properties, potential applications, and detailed protocols for its synthesis and theoretical

conversion to other nitrogen-rich materials based on available literature.

Potential Applications
Due to its high nitrogen content and inherent thermal stability, cyamelide holds potential in

several areas of modern materials science:

Precursor for Graphitic Carbon Nitride (g-C3N4): As a polymer of the same monomeric unit

as cyanuric acid (a common g-C3N4 precursor), cyamelide is a logical candidate for thermal

conversion to this highly researched 2D material. g-C3N4 has applications in photocatalysis,

sensing, and energy storage.
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Component in Energetic Materials: The high nitrogen content of cyamelide suggests its

potential use as a component in energetic formulations, such as propellants and explosives,

contributing to a higher energy output and reduced smoke.

Thermally Stable Polymer Additive: Its presumed high thermal stability could make it a

candidate as a fire-retardant additive or a component in high-performance polymer

composites for aerospace and electronics applications.

Gas Adsorption: The nitrogen-rich structure could potentially offer active sites for the

adsorption of gases like CO2 and H2.

Data Presentation
As modern, direct quantitative data for cyamelide is scarce, the following table provides a

summary of its known properties, with some values inferred from its close chemical relative,

cyanuric acid.

Property Value Citation/Note

Chemical Formula (C3H3N3O3)n [1]

IUPAC Name
1,3,5-trioxane-2,4,6-triimine

(for the trimer)
[1]

CAS Number 462-02-2 [1]

Appearance Amorphous white solid [2]

Solubility in Water
Very sparingly soluble (approx.

0.01% at 15°C)
Based on historical data.[3]

Thermal Decomposition
Expected to be high, likely

>300°C

Inferred from the high thermal

stability of related triazine

polymers and cyanuric acid,

which decomposes above

320°C.[4] The thermal

decomposition of related

polycyanurates begins around

400-450°C.[5]
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Experimental Protocols
Protocol 1: Synthesis of Cyamelide from Cyanic Acid
This protocol is based on historical methods for the polymerization of cyanic acid. Modern

safety precautions must be implemented.

Objective: To synthesize cyamelide through the polymerization of cyanic acid.

Materials:

Cyanuric acid (C3H3N3O3)

Sand

Dry ice

Acetone or ethanol for cooling bath

Distilled water

Equipment:

Hard glass distillation apparatus

Heating mantle or furnace

U-shaped condenser

Receiving flask

Beakers

Filtration apparatus (e.g., Büchner funnel and flask)

Drying oven

Procedure:

Preparation of Cyanic Acid:
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Set up the distillation apparatus with the hard glass tube containing dry cyanuric acid

mixed with sand.

Heat the tube to depolymerize the cyanuric acid into gaseous cyanic acid.

The condenser should be cooled to below 0°C using a dry ice/acetone or ethanol bath to

collect liquid cyanic acid.

Polymerization to Cyamelide:

Allow the collected liquid cyanic acid to warm to a temperature just above 0°C. The

polymerization will occur, transforming the liquid into a snow-white solid. This solid is a

mixture of cyamelide and cyanuric acid.[3]

Purification of Cyamelide:

Transfer the solid product to a beaker and add hot distilled water to dissolve the cyanuric

acid.

Stir the suspension for a period to ensure complete dissolution of the cyanuric acid.

Filter the hot suspension using a Büchner funnel. The insoluble solid collected is

cyamelide.

Wash the collected cyamelide with additional hot distilled water to remove any remaining

cyanuric acid.

Dry the purified cyamelide in a drying oven at a temperature below its decomposition

point (e.g., 100-120°C) until a constant weight is achieved.

Safety Precautions:

Cyanic acid is toxic and volatile. The synthesis should be performed in a well-ventilated fume

hood.

Appropriate personal protective equipment (PPE), including safety goggles, lab coat, and

gloves, must be worn.
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The polymerization of cyanic acid can be vigorous at higher temperatures.[3] Careful

temperature control is crucial.

Protocol 2: Theoretical Conversion of Cyamelide to
Graphitic Carbon Nitride (g-C3N4)
This protocol is a theoretical pathway based on the established methods for converting

nitrogen-rich precursors like melamine and cyanuric acid to g-C3N4.

Objective: To thermally convert cyamelide into graphitic carbon nitride.

Materials:

Cyamelide powder

Alumina crucible with a lid

Equipment:

Tube furnace with programmable temperature control

Inert gas supply (e.g., nitrogen or argon)

Procedure:

Place a known amount of dry cyamelide powder into an alumina crucible.

Place the crucible in the center of the tube furnace.

Purge the furnace with an inert gas (e.g., nitrogen) for at least 30 minutes to remove any

oxygen.

Heat the furnace to a temperature in the range of 500-600°C at a controlled ramp rate (e.g.,

5°C/min). This temperature range is typical for the polymerization and condensation of

triazine-based precursors to form g-C3N4.[6]

Hold the temperature at the setpoint for a period of 2-4 hours to ensure complete conversion.
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After the hold time, turn off the furnace and allow it to cool to room temperature under the

inert gas flow.

The resulting powder in the crucible is expected to be graphitic carbon nitride.

Characterization:

The product can be characterized using techniques such as X-ray diffraction (XRD) to

confirm the graphitic structure, Fourier-transform infrared spectroscopy (FTIR) to identify the

characteristic triazine ring vibrations, and thermogravimetric analysis (TGA) to assess its

thermal stability.

Visualizations

Preparation of Cyanic Acid

Polymerization and Purification

Cyanuric Acid Heat Cyanic Acid (gas) Condensation (<0°C) Cyanic Acid (liquid) Polymerization (>0°C) Cyamelide + Cyanuric Acid Hot Water Wash Filtration

Cyamelide (solid) Purified Cyamelide

Cyanuric Acid (aq)

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of cyamelide.

Cyamelide Thermal Annealing (500-600°C, Inert Atm.) g-C3N4
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Caption: Theoretical pathway for the conversion of cyamelide to g-C3N4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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